Cas no 2248407-22-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate
• CAS No: 2248407-22-7
• MF: C₁₉H₁₃ClN₂O₅
• MW: 384.7699239254
• CID: 5887251
• PubChem ID: 165726000
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate
• EN300-6520334
• 2248407-22-7

• Inchi： 1S/C19H13ClN2O5/c20-14-8-7-11(10-15(14)21-9-3-6-16(21)23)19(26)27-22-17(24)12-4-1-2-5-13(12)18(22)25/h1-2,4-5,7-8,10H,3,6,9H2
• InChI Key： VYSLOKKQGHBNGL-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=C1N1C(CCC1)=O

Computed Properties

• Exact Mass: 384.0512992g/mol
• Monoisotopic Mass: 384.0512992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate (CAS No. 2248407-22-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-chloro-3-(2-oxopyrrolidin-1-yl)benzoate, identified by the CAS number 2248407-22, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzoate group substituted with a chloro and a pyrrolidinone moiety. The isoindole ring system further enhances its structural complexity and functional diversity.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and drug delivery systems. The presence of the isoindole ring system contributes to its unique electronic properties, making it a promising candidate for applications in optoelectronics and nonlinear optics. Additionally, the pyrrolidinone group imparts hydrophilic characteristics, which are advantageous in biomedical applications such as drug targeting and controlled release mechanisms.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have recently explored the use of transition metal catalysts to optimize the reaction conditions, thereby improving the yield and purity of the final product. These advancements have not only made the synthesis more efficient but have also opened new avenues for exploring similar compounds with enhanced functionality.

In terms of applications, this compound has shown potential in the field of medicinal chemistry. Its ability to form stable complexes with metal ions has led to investigations into its use as a chelating agent in diagnostic imaging and targeted therapy. Furthermore, its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound in drug discovery programs aimed at developing novel therapeutic agents.

The environmental impact of this compound has also been a subject of recent research. Studies have demonstrated that it exhibits low toxicity towards aquatic organisms under standard testing conditions. However, further investigations are required to fully understand its long-term effects on ecosystems and to develop safe disposal methods for industrial waste containing this compound.

In conclusion, the compound 1,3-dioxo-isoindol-benzoate, with its unique structure and versatile functional groups, represents a valuable addition to the arsenal of modern chemical compounds. Its potential applications span across multiple disciplines, from materials science to pharmacology, making it an area of continued research interest. As new insights into its properties and behavior emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.